Cas no 30081-63-1 (BenzoFisoquinolin-4(3H)-one)
BenzoFisoquinolin-4(3H)-one structure
Product Name:BenzoFisoquinolin-4(3H)-one
CAS No:30081-63-1
MF:C13H9NO
MW:195.216663122177
MDL:MFCD02179770
CID:297019
PubChem ID:17750561
Update Time:2025-04-19
BenzoFisoquinolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- Benz[f]isoquinolin-4(3H)-one
- 3H-benzo[f]isoquinolin-4-one
- 3H-BENZO[F]ISOQUINOLINE-4-ONE
- 1,2-Dihydro-2-azaphenanthren-1-on
- 1-Oxo-1,2-dihydro-2-azaphenanthren
- 3,4-Dihydrobenzo<f>isoquinolin-4-one
- Oxo-1-dihydro-1,2-aza-2-phenanthren
- perlolidine
- Benzo[f]isoquinolin-4(3H)-one
- azaphenanthrenone
- 3H,4H-benzo[f]isoquinolin-4-one
- AK325997
- A820183
- FT-0615770
- J-519737
- AS-30955
- DTXSID20590574
- MFCD02179770
- SCHEMBL13169229
- CS-D0172
- AKOS006278536
- J-650059
- 30081-63-1
- DB-047700
- AM-944/40947560
- BenzoFisoquinolin-4(3H)-one
-
- MDL： MFCD02179770
- Inchi： 1S/C13H9NO/c15-13-12-6-5-9-3-1-2-4-10(9)11(12)7-8-14-13/h1-8H,(H,14,15)
- InChI Key： WMSJINODUNXFFQ-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC3C=CC=CC=3C=2C=CN1
Computed Properties
- Exact Mass: 195.06800
- Monoisotopic Mass: 195.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
- XLogP3: 2.6
Experimental Properties
- Density: 1.249
- Boiling Point: 476.3°Cat760mmHg
- Flash Point: 281.8°C
- Refractive Index: 1.685
- PSA: 32.86000
- LogP: 2.68130
BenzoFisoquinolin-4(3H)-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
BenzoFisoquinolin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM228763-1g |
Benzo[f]isoquinolin-4(3H)-one |
30081-63-1 | 97% | 1g |
$534 | 2021-08-04 | |
| TRC | B131028-10mg |
Benzo[F]isoquinolin-4(3H)-one |
30081-63-1 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B131028-50mg |
Benzo[F]isoquinolin-4(3H)-one |
30081-63-1 | 50mg |
$ 210.00 | 2022-06-01 | ||
| TRC | B131028-100mg |
Benzo[F]isoquinolin-4(3H)-one |
30081-63-1 | 100mg |
$ 320.00 | 2022-06-01 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B908871-250mg |
BENZO[F]ISOQUINOLIN-4(3H)-ONE |
30081-63-1 | 95% | 250mg |
2,295.00 | 2021-05-17 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-09927-1g |
BENZO[F]ISOQUINOLIN-4(3H)-ONE |
30081-63-1 | 95% | 1g |
$460 | 2023-09-07 | |
| Chemenu | CM228763-1g |
Benzo[f]isoquinolin-4(3H)-one |
30081-63-1 | 97% | 1g |
$534 | 2022-06-11 | |
| Alichem | A189003865-250mg |
Benzo[f]isoquinolin-4(3H)-one |
30081-63-1 | 97% | 250mg |
$317.79 | 2023-09-02 | |
| Alichem | A189003865-1g |
Benzo[f]isoquinolin-4(3H)-one |
30081-63-1 | 97% | 1g |
$802.44 | 2023-09-02 | |
| Alichem | A189003865-5g |
Benzo[f]isoquinolin-4(3H)-one |
30081-63-1 | 97% | 5g |
$2274.60 | 2023-09-02 |
BenzoFisoquinolin-4(3H)-one Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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